![molecular formula C25H28N4O2 B3017793 1-(6-phenoxypyrimidin-4-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide CAS No. 1251675-46-3](/img/structure/B3017793.png)
1-(6-phenoxypyrimidin-4-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-phenoxypyrimidin-4-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide is a compound that has attracted the attention of scientists due to its potential therapeutic applications. It is a piperidine-based compound that has been synthesized in the laboratory and has shown promising results in various scientific studies.
Scientific Research Applications
Phenylpropionamides, Piperidine, and Phenolic Derivatives from Ailanthus altissima
This study identified various compounds, including a piperidine derivative, from Ailanthus altissima, a medicinal plant. These compounds demonstrated inhibitory activity against Tobacco mosaic virus, suggesting potential antiviral applications (Ni, Shi, Tan, & Chen, 2017).
HIV-1 Reverse Transcriptase Inhibitors
A series of N-phenyl piperidine analogs were explored for their effectiveness against HIV-1, with some analogs displaying potent activity against various NNRTI-resistant mutant viruses. This indicates potential applications in HIV treatment (Tang et al., 2010).
Estrogen Receptor Binding and Anti-proliferative Activities
Compounds with pyrimidine-piperazine conjugates were synthesized and evaluated against human breast cancer and kidney cell lines, demonstrating anti-proliferative activities. This suggests potential use in cancer research (Parveen et al., 2017).
Inhibitor of the Met Kinase Superfamily
Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl) compounds, closely related to the queried chemical, were identified as potent inhibitors of the Met kinase superfamily, indicating potential applications in cancer therapy (Schroeder et al., 2009).
Inhibitors of Soluble Epoxide Hydrolase
1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase were identified, indicating potential applications in the treatment of diseases modulated by epoxides (Thalji et al., 2013).
Antimicrobial Evaluation
Novel pyridine derivatives, including those with a piperidine moiety, were synthesized and evaluated for antimicrobial and antifungal activities, suggesting their potential in developing new antimicrobial agents (Othman, 2013).
properties
IUPAC Name |
1-(6-phenoxypyrimidin-4-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O2/c1-19(20-8-4-2-5-9-20)17-26-25(30)21-12-14-29(15-13-21)23-16-24(28-18-27-23)31-22-10-6-3-7-11-22/h2-11,16,18-19,21H,12-15,17H2,1H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCMKKHYBJSEHTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1CCN(CC1)C2=CC(=NC=N2)OC3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.